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Oxine-Copper Application Notes

Compound Focus: Oxine-copper

CAS No.: 13014-03-4
Cat. No.: S1797423

Get Quote

Oxine-copper is an organic copper fungicide with protective and curative effects, used against angular leaf

spot and other bacterial and fungal diseases [1] [2]. Its multi-site activity and slow release of copper ions

provide broad-spectrum control with low phytotoxicity risk compared to inorganic coppers [2] [3].

Table 1: Registered Oxine-Copper Application Rates for Angular Leaf Spot and Related Diseases

. Formulation & Recommended Application
Crop Target Disease .
Concentration Dosage Method
Cucumber Bacterial Angular  40% SC [2] 0.75-1.05L/ha[2] Foliar spray
Leaf Spot [1] [4] [2]
Melons (e.g., Angular Leaf 40% SC [2] 750 - 1000 times Foliar spray

Watermelon)

Mango

Spot [2]

Angular Leaf
Spot [2] [4]

40% SC [2]

dilution [2]

[2]

1000 - 1500 times Foliar spray

dilution [2]

[2]
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. Formulation & Recommended Application
Crop Target Disease .
Concentration Dosage Method
Cucumber Target Spot, 40% Fluopyram - 750 - 1500 times Foliar spray
Bacterial Angular  Oxine-copper SC (8% +  dilution [4] [4]
Leaf Spot [4] 32%) [4]

General Application Guidelines:

e Timing: Begin applications before disease onset or at the first sign of infection. For optimal control in
field conditions, apply during favorable disease conditions (warm, humid weather) [5].

¢ Intervals: Repeat applications every 7 to 14 days, depending on disease pressure and weather
conditions [3].

e Coverage: Ensure thorough and even spray coverage on all above-ground plant parts, including
leaves and fruit [3].

e Precautions: Do not apply when leaves are wet, and avoid using overhead irrigation if possible to
reduce disease spread [5]. Exercise caution with stone fruit crops (e.g., peaches, plums) and
cabbage, and conduct a phytotoxicity test before widespread use [2].

Experimental Protocols

Residue Dissipation and Analytical Methodology

This protocol is based on a study investigating oxine-copper on cucumber and watermelon [1].

e Sample Collection: Collect plant samples randomly from the field using a checkerboard pattern. For
dissipation studies, collect samples at 0 (2 hours after application), 1, 3, 5, and 7 days for cucumber,
and 0, 3, 7, 14, and 21 days for watermelon. For terminal residue, collect at harvest times [1].

e Sample Preparation: Homogenize at least 2 kg of sample and store at -20°C until analysis [1].

e Extraction (QUEChERS method):

o Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

o Add 20 mL of acetonitrile and centrifuge at 2500 rpm for 3 minutes.

o Add 3 g NaCl and 2 g MgSQOa4, shake at 2500 rpm for 3 minutes, and centrifuge at 4000 rpm for
3 minutes [1].

¢ Purification (dSPE):

o Transfer 1.5 mL of the extraction solution into a 2 mL centrifuge tube containing a mixture of 50
mg PSA and 150 mg MgSOa.
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o Shake at 2500 rpm for 5 minutes and centrifuge at 10,000 rpm for 2 minutes.
o Dilute the supernatant five times with acetonitrile and filter through a 0.22 pm organic filter prior
to analysis [1].
¢ Instrumental Analysis (UPLC-MS/MS):
o Column: Waters ACQUITY UPLC BEH HILIC (2.1 mm x 50 mm, 1.7 ym).
o Mobile Phase: Gradient elution with 0.1% formic acid in deionized water and acetonitrile.
o Flow Rate: 0.30 mL/min.
o Injection Volume: 1 pL.
o Detection: MS/MS with electrospray ionization (ESI) in negative ion mode and Multiple
Reaction Monitoring (MRM) [1].
¢ Method Validation: The method demonstrated good linearity (R? = 0.9980), accuracy (recoveries of
75.5-95.8%), precision (Relative Standard Deviation of 2.27-8.26%), and sensitivity (Limit of
Quantification of 0.01 mg/kg) [1].

The following diagram illustrates the workflow for the QUEChERS sample preparation and UPLC-MS/MS

analysis.
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Dietary Risk Assessment Protocol
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A standard dietary risk assessment can be performed using residue trial data and toxicological reference

values.

e Calculate Estimated Daily Intake (EDI): EDI = [STMR] x [Food Consumption] / [Body Weight] [1].

e Determine Acceptable Daily Intake (ADI): The ADI is a toxicological threshold obtained from
regulatory authorities.

¢ Calculate Risk Probability (RQ): RQ = (EDI / ADI) x 100% [1].

¢ Risk Characterization: An RQ value of less than 100% indicates that the long-term dietary risk is
acceptable. The study on cucumber and watermelon reported an RQ of 64.11%, suggesting no
significant health risk to the general population from oxine-copper residues [1].

The logical flow of the dietary risk assessment is summarized below.

Residue Trial Data

(e.g., STMR) Good Consumption DataD (Body WelghD

Calculate Toxicological Reference
E ) (e.g., ADI)

stimated Daily Intake (EDI

~

Calculate
Risk Quotient (RQ)

Characterize Risk
(RQ < 100% = Acceptable)

Click to download full resolution via product page

Key Findings & Conclusions

¢ Dissipation & Residues: Oxine-copper degrades in a first-order kinetic pattern. Half-lives are 1.77—
2.11 days in cucumber and 3.57—-4.68 days in watermelon. Terminal residues are generally low
(<0.01-0.264 mg/kg in cucumber and <0.01-0.0641 mg/kg in watermelon) [1].
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o Dietary Risk: The estimated long-term dietary risk probability (RQ) of 64.11% is below 100%,
indicating that oxine-copper use on cucumber and watermelon at recommended doses poses an
acceptable risk to consumers [1].

o Efficacy & Safety: When applied according to label recommendations, oxine-copper is an effective
and rational tool for managing angular leaf spot, with a favorable environmental and toxicological
profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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